Cas no 26488-97-1 (10-Hydroxygeraniol)

10-Hydroxygeraniol is a monoterpenoid alcohol derived from geraniol, characterized by the addition of a hydroxyl group at the 10-position. This modification enhances its reactivity and utility in organic synthesis, particularly in the production of fragrances, flavor compounds, and bioactive intermediates. Its structure allows for selective functionalization, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The compound exhibits improved solubility and stability compared to its precursor, facilitating its use in aqueous and organic systems. 10-Hydroxygeraniol is also of interest in biochemical studies due to its role as a precursor in the biosynthesis of iridoids and other natural products.
10-Hydroxygeraniol structure
10-Hydroxygeraniol structure
Product Name:10-Hydroxygeraniol
CAS No:26488-97-1
MF:C10H18O2
MW:170.248723506927
CID:281530
PubChem ID:5363397
Update Time:2025-06-11

10-Hydroxygeraniol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadiene-1,8-diol,2,6-dimethyl-, (2E,6E)-
    • 10-Hydroxygeraniol
    • (2E,6E)-2,6-dimethylocta-2,6-diene-1,8-diol
    • 2,6-Octadiene-1,8-diol, 2,6-dimethyl-, (E,E)-
    • C17621
    • (6E)-8-hydroxygeraniol
    • 2,6-Dimethyl-2,6-octadiene-1,8-diol, (2E,6E)-
    • 6WX29M860A
    • UNII-6WX29M860A
    • SCHEMBL900304
    • 8-hydroxygeraniol
    • 2,6-Octadiene-1,8-diol, 2,6-dimethyl-, (2E,6E)-
    • AKOS040824553
    • (E,E)-2,6-DIMETHYL-2,6-OCTADIENE-1,8-DIOL
    • CHEBI:64235
    • SCHEMBL900303
    • PREUOUJFXMCMSJ-TXFIJWAUSA-N
    • (E,E)-2,6-DIMETHYLOCTA-2,6-DIENE-1,8-DIOL
    • Q20707312
    • (2E, 6E)-2, 6-dimethylocta-2, 6-diene-1, 8-diol
    • 26488-97-1
    • (2E,6E)-2,6-Dimethyl-2,6-octadiene-1,8-diol
    • TRANS,TRANS-2,6-DIMETHYL-2,6-OCTADIENE-1,8-DIOL)
    • (2E,6E)-2,6-Dimethyl-2,6-octadiene-1,8-diol #
    • (E)-8-hydroxygeraniol
    • trans,trans-2,6-Dimethyl-2,6-octadiene-1,8-diol
    • DTXSID50949359
    • 2,6-DIMETHYLOCTA-2,6-DIENE-1,8-DIOL
    • 3,7-dimethyl-2,6-octadien-1,8-diol
    • Inchi: 1S/C10H18O2/c1-9(6-7-11)4-3-5-10(2)8-12/h5-6,11-12H,3-4,7-8H2,1-2H3/b9-6+,10-5+
    • InChI Key: PREUOUJFXMCMSJ-TXFIJWAUSA-N
    • SMILES: OC/C(/C)=C/CC/C(=C/CO)/C

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 298.225643
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 288.8±28.0 °C at 760 mmHg
  • Flash Point: 133.5±18.6 °C
  • Refractive Index: 1.495
  • Solubility: Chloroform (Slightly), Dichloromethane (Slightly), DMSO (Slightly)
  • PSA: 40.46
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

10-Hydroxygeraniol Security Information

10-Hydroxygeraniol Pricemore >>

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Additional information on 10-Hydroxygeraniol

Comprehensive Guide to 10-Hydroxygeraniol (CAS No. 26488-97-1): Properties, Applications, and Industry Insights

10-Hydroxygeraniol (CAS No. 26488-97-1) is a naturally occurring monoterpenoid alcohol, widely recognized for its versatile applications in fragrances, cosmetics, and biotechnology. This compound, derived from geraniol, exhibits unique chemical properties that make it a valuable ingredient in formulations requiring stability and bioactivity. With growing interest in sustainable ingredients and green chemistry, 10-Hydroxygeraniol has emerged as a focal point for researchers and manufacturers alike.

The molecular structure of 10-Hydroxygeraniol features a hydroxyl group at the 10th carbon position, enhancing its solubility in polar solvents and reactivity in synthetic pathways. This characteristic makes it a preferred intermediate for producing flavor compounds, pharmaceutical precursors, and natural preservatives. Recent studies highlight its potential in anti-aging skincare, where its antioxidant properties help combat oxidative stress, a trending topic in cosmeceutical research.

In the fragrance industry, 10-Hydroxygeraniol is prized for its floral and citrusy notes, often used in premium perfumes and aromatherapy products. Consumers increasingly seek clean-label fragrances, driving demand for plant-derived alternatives like this compound. Its compatibility with eco-friendly formulations aligns with the global shift toward sustainable personal care, a hot topic in SEO searches related to "natural fragrance ingredients."

From a technical perspective, 10-Hydroxygeraniol demonstrates stability under controlled pH and temperature conditions, making it suitable for encapsulation technologies. Innovations in delivery systems for active ingredients have spurred interest in this compound, particularly in controlled-release applications. Researchers are also exploring its role in biocatalysis, where enzymatic conversion of geraniol derivatives offers scalable production methods.

Market trends indicate rising queries about "10-Hydroxygeraniol suppliers" and "CAS 26488-97-1 specifications," reflecting its commercial relevance. Regulatory compliance, such as IFRA standards for fragrance safety, further underscores its suitability for global markets. As industries prioritize bio-based materials, this compound’s potential in renewable chemistry continues to attract investment.

In conclusion, 10-Hydroxygeraniol (CAS No. 26488-97-1) represents a nexus of innovation across multiple sectors. Its applications in green formulations, coupled with advancing research in biotechnology, position it as a compound of enduring significance. For professionals seeking high-purity terpenoids or natural additive solutions, this molecule offers both performance and alignment with environmental benchmarks.

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